An In-depth Technical Guide to the Physicochemical Properties of 2-Methoxy-6-(pyrrolidin-1-yl)nicotinic acid
An In-depth Technical Guide to the Physicochemical Properties of 2-Methoxy-6-(pyrrolidin-1-yl)nicotinic acid
For Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Abstract
2-Methoxy-6-(pyrrolidin-1-yl)nicotinic acid is a substituted pyridine carboxylic acid of interest in medicinal chemistry and drug discovery. A comprehensive understanding of its physicochemical properties is fundamental to predicting its pharmacokinetic behavior, formulation development, and overall suitability as a drug candidate. This guide provides a detailed overview of the key physicochemical parameters for this molecule, outlining both established experimental methodologies for their determination and computational approaches for their prediction. While specific experimental data for this compound is not extensively available in public literature, this document serves as a procedural framework for its characterization.
Chemical Identity
Prior to any experimental or computational characterization, confirming the identity and structure of the molecule is paramount.
| Identifier | Value | Source |
| IUPAC Name | 2-methoxy-6-(pyrrolidin-1-yl)pyridine-3-carboxylic acid | - |
| CAS Number | 1228665-72-2 | [1] |
| Molecular Formula | C₁₁H₁₄N₂O₃ | [1] |
| Molecular Weight | 222.24 g/mol | [1] |
| Canonical SMILES | COC1=NC(=CC=C1C(=O)O)N2CCCC2 | - |
Molecular Structure:
Caption: 2D structure of 2-Methoxy-6-(pyrrolidin-1-yl)nicotinic acid.
Ionization Constant (pKa)
The pKa value is critical as it dictates the charge state of the molecule at a given pH, which in turn influences its solubility, permeability, and target binding. This molecule possesses both a basic nitrogen in the pyrrolidine ring and an acidic carboxylic acid group, making it amphoteric. Therefore, at least two pKa values are expected.
Computational Prediction of pKa
Given the absence of experimental data, computational methods provide a valuable first approximation. Various software packages utilize different theoretical models, such as quantum mechanics and machine learning, to predict pKa values.[2][3][4][5][6][7] These predictions are based on the electronic properties of the molecule and the stability of its neutral, protonated, and deprotonated forms in a solvent continuum.
Conceptual Workflow for pKa Prediction:
Caption: Computational workflow for pKa prediction.
Experimental Determination of pKa
Experimental determination remains the gold standard for pKa values.
This classic method involves titrating a solution of the compound with a strong acid and a strong base while monitoring the pH. The pKa values are determined from the inflection points of the titration curve.
Step-by-Step Protocol:
-
Preparation: Accurately weigh a sample of the compound and dissolve it in a suitable solvent, typically a mixture of water and a co-solvent (e.g., methanol or DMSO) to ensure solubility.
-
Titration with Acid: Titrate the solution with a standardized solution of a strong acid (e.g., HCl) to determine the pKa of the basic functional group.
-
Titration with Base: In a separate experiment, titrate a fresh solution of the compound with a standardized solution of a strong base (e.g., NaOH) to determine the pKa of the acidic functional group.
-
Data Analysis: Plot the pH of the solution against the volume of titrant added. The pKa is the pH at which the functional group is 50% ionized, corresponding to the midpoint of the buffer region in the titration curve.
This method is useful for compounds with a chromophore that changes its absorbance upon ionization. The absorbance of a solution is measured at various pH values, and the pKa is determined by fitting the data to the Henderson-Hasselbalch equation.
The chemical shifts of protons near an ionizable center are often sensitive to the protonation state of that center. By monitoring the chemical shift of a specific proton as a function of pH, a titration curve can be generated, and the pKa can be determined.[8] This method is particularly useful when the compound has low solubility, as it requires less material than potentiometric titration.
Lipophilicity (LogP and LogD)
Lipophilicity is a key determinant of a drug's ability to cross cell membranes and its distribution in the body. It is expressed as the logarithm of the partition coefficient (LogP) for the neutral species and the distribution coefficient (LogD) at a specific pH.
Computational Prediction of LogP
Numerous algorithms exist for the in-silico prediction of LogP. These are typically fragment-based methods where the LogP of the molecule is calculated by summing the contributions of its constituent atoms or functional groups.
Experimental Determination of LogP/LogD: The Shake-Flask Method
The shake-flask method is the traditional and most reliable method for determining LogP and LogD.[9][10][11][12]
Step-by-Step Protocol:
-
Preparation of Phases: Prepare a biphasic system of n-octanol and an aqueous buffer (e.g., phosphate-buffered saline, PBS) at the desired pH. The two phases should be pre-saturated with each other to ensure thermodynamic equilibrium.
-
Partitioning: Dissolve a known amount of the compound in one of the phases. Add a known volume of the second phase.
-
Equilibration: Vigorously shake the mixture for a sufficient time to allow the compound to partition between the two phases and reach equilibrium.
-
Phase Separation: Separate the n-octanol and aqueous phases, typically by centrifugation.
-
Quantification: Accurately measure the concentration of the compound in each phase using a suitable analytical technique, such as HPLC-UV or LC-MS/MS.
-
Calculation:
-
LogP is determined using a buffered aqueous phase at a pH where the compound is predominantly in its neutral form.
-
LogD is determined at a specific physiological pH (e.g., 7.4).
-
The partition or distribution coefficient is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. The logarithm of this value is the LogP or LogD.
-
Relationship between LogP, LogD, and pKa:
Caption: Interdependence of LogP, pKa, pH, and LogD.
Aqueous Solubility
Aqueous solubility is a critical factor for drug absorption and formulation. Low solubility can lead to poor bioavailability and challenges in developing intravenous formulations.[13][14]
Computational Prediction of Aqueous Solubility
Various computational models, including those based on quantitative structure-property relationships (QSPR) and machine learning, can predict aqueous solubility.[15][16][17] These models often use calculated parameters like LogP and polar surface area as inputs.
Experimental Determination of Aqueous Solubility
This method determines the equilibrium solubility of a compound and is considered the most accurate measure.[1][18]
Step-by-Step Protocol:
-
Sample Preparation: Add an excess of the solid compound to a vial containing an aqueous buffer of a specific pH.
-
Equilibration: Agitate the suspension at a constant temperature for an extended period (typically 24-48 hours) to ensure that equilibrium is reached between the dissolved and undissolved compound.
-
Separation: Separate the undissolved solid from the saturated solution by filtration or centrifugation.
-
Quantification: Determine the concentration of the compound in the clear filtrate or supernatant using a validated analytical method like HPLC-UV or LC-MS/MS.
This high-throughput method is often used in early drug discovery to rank compounds.[19] It measures the solubility of a compound that is first dissolved in an organic solvent (like DMSO) and then diluted into an aqueous buffer. This can sometimes lead to supersaturated solutions, and thus kinetic solubility values are often higher than thermodynamic solubility.
Melting Point and Thermal Stability
The melting point is a fundamental physical property that provides information about the purity and crystalline nature of a compound. Thermal stability is important for handling, storage, and formulation processes.
Experimental Determination: Differential Scanning Calorimetry (DSC)
DSC is a powerful technique for determining the melting point and other thermal transitions of a material.[20][21][22][23]
Step-by-Step Protocol:
-
Sample Preparation: Accurately weigh a small amount of the compound (typically 1-5 mg) into a DSC pan.
-
Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.
-
Thermal Program: Heat the sample at a constant rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen).
-
Data Analysis: The melting point is determined as the onset or peak of the endothermic event on the DSC thermogram. The area under the melting peak is proportional to the heat of fusion.
Spectroscopic Characterization
Spectroscopic data is essential for structural confirmation and can also provide insights into the electronic environment of the molecule.
-
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra will confirm the carbon-hydrogen framework of the molecule. The chemical shifts of the pyridine ring protons and carbons will be influenced by the electron-donating pyrrolidine group and the electron-withdrawing methoxy and carboxylic acid groups.[24]
-
Mass Spectrometry (MS): High-resolution mass spectrometry will confirm the elemental composition of the molecule by providing a highly accurate mass measurement. Fragmentation patterns observed in MS/MS experiments can further aid in structural elucidation.[25][26][27][28][29]
-
Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for the functional groups present, such as the C=O stretch of the carboxylic acid and the C-O stretches of the ether and carboxylic acid.
-
UV-Vis Spectroscopy: The UV-Vis spectrum will reveal the wavelengths of maximum absorbance, which is useful for quantification and for methods like UV-metric pKa determination.
Conclusion
The physicochemical properties of 2-Methoxy-6-(pyrrolidin-1-yl)nicotinic acid are pivotal for its development as a potential therapeutic agent. This guide has detailed the essential experimental and computational methodologies for a thorough characterization of its pKa, lipophilicity, solubility, thermal properties, and spectroscopic signature. By applying these established protocols, researchers can generate the critical data needed to make informed decisions in the drug discovery and development process.
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